9-Hydroxydecanoic acid

Specification

• CAS No.: 1422-27-1
• Molecular Formula: C10H20O3
• Molecular Weight: 188.26 g/mol
• IUPAC Name: 9-hydroxydecanoic acid
• Standard InChI: InChI=1S/C10H20O3/c1-9(11)7-5-3-2-4-6-8-10(12)13/h9,11H,2-8H2,1H3,(H,12,13)
• Standard InChI Key: UOQXHXSPGSKEGI-UHFFFAOYSA-N
• SMILES: CC(CCCCCCCC(=O)O)O
• Canonical SMILES: CC(CCCCCCCC(=O)O)O

Introduction

What is 9-Hydroxydecanoic Acid?

9-Hydroxydecanoic acid is a medium-chain hydroxy acid belonging to the class of organic compounds known as medium-chain hydroxy acids and derivatives. These hydroxy acids feature a carbon chain length of 6 to 12 atoms. The compound is also known as 9-hydroxycapric acid.

Chemical Structure and Properties:

• IUPAC Name: 9-hydroxydecanoic acid

• Molecular Formula: $C_{10}H_{20}O_3$

• Molecular Weight: 188.26 g/mol

• Description: 9-Hydroxydecanoic acid is a hydroxy acid with a 6 to 12 carbon atoms long side chain.

Synonyms:

• 9-hydroxydecanoic acid

• Decanoic acid, 9-hydroxy-

• 9-hydroxy-decanoic acid

Natural Occurrence and Production

9-Hydroxydecanoic acid has been detected, though not quantified, in foods like common mushrooms, oyster mushrooms, and other mushroom varieties, suggesting it could be a biomarker for the consumption of these foods. It is also found in royal jelly as a mixture of optical isomers.

Isomers of 9-Hydroxydecanoic Acid

9-Hydroxydecanoic acid exists in different isomeric forms, which can influence its biological activity.

• (9R)-9-hydroxydecanoic acid: This is an (omega-1)-hydroxy fatty acid derived from decanoic acid, with the hydrogen atom at the 9-pro-R position replaced by a hydroxyl group.

• 9-Hydroxy-2E-decenoic acid (9-HDA): Present in royal jelly as a mixture of optical isomers (R:S, 2:1). It is a precursor of the queen-produced substance, 9-oxo-2E-decenoic acid (9-ODA), which has various important functions and roles for caste maintenance in honeybee colonies (Apis mellifera).

Synthesis

Multiple methods exist for synthesizing (9R)-9-hydroxydecanoic acid.

Biological Activities and Applications

• (9R)-9-hydroxydecanoic acid:

  • Antimicrobial properties: Effective against various bacterial strains, making it a candidate for use in antimicrobial applications.

• 9-Hydroxydecanoic acid:

  • 9-hydroxydecanoic acid is a potent NaV channel inhibitor without isoform specificity.

• 9-Hydroxydecanoic Acid Benzyl Ester:

  • Exhibits antimicrobial and antifungal activity and has been studied for its potential as a natural preservative.

Structural Relatives

Compound Name	Structure Type	Key Characteristics
Decanoic Acid	Saturated Fatty Acid	Simple chain, no hydroxyl group
Caprylic Acid	Saturated Fatty Acid	Shorter chain (C8), used for its antimicrobial properties
10-Hydroxystearic Acid	Hydroxy Fatty Acid	Longer chain (C18), used in cosmetics and lubricants
8-Hydroxydecanoic Acid	Hydroxy Fatty Acid	Similar structure but shorter chain (C8)
9-Hydroxydecanoic Acid	Medium-chain	Parent compound; exhibits medium-chain hydroxy acid properties
Decanoic Acid	Saturated fatty acid	Saturated fatty acid; used in food and cosmetic applications
Benzyl Alcohol	Simple aromatic alcohol	Simple aromatic alcohol; used as a solvent and fragrance component
2-Hydroxydecanoic Acid		Similar structure; differs by having an additional hydroxyl group at position 2

The specific position of the hydroxyl group at the 9th carbon in (9R)-9-hydroxydecanoic acid significantly influences its biological activity and potential applications. This unique combination of properties allows for specific interactions within biological systems that other similar compounds may not exhibit.

Role in Honeybees

9-Hydroxy-2E-decenoic acid (9-HDA) is a precursor of 9-oxo-2E-decenoic acid (9-ODA), a queen substance with various important functions for caste maintenance in honeybee colonies. 9-HDA in royal jelly is considered a metabolite of 9-ODA produced by worker bees and is fed back to the queen, who then transforms it into 9-ODA.

A honey bee odorant receptor (Or) for the queen substance 9-oxo-2-decenoic acid (9-ODA) has been identified.